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Executive Summary & Scientific Context

2'3'-cyclic GMP-AMP (2'3'-cGAMP) is the endogenous metazoan second messenger generated
by the enzyme cGAS (cyclic GMP-AMP synthase) in response to cytosolic DNA.[1][2] Unlike
bacterial cyclic dinucleotides (which typically contain 3'-5' linkages), mammalian cGAMP
contains a unique mixed linkage: a canonical 3'-5' linkage between AMP and GMP, and a non-
canonical 2'-5' linkage between GMP and AMP. This specific structure confers high-affinity
binding to the STING (Stimulator of Interferon Genes) adaptor protein, triggering the production
of Type | interferons.

Why the Disodium Salt? The free acid form of cGAMP exhibits poor aqueous solubility. For
biological applications, the disodium salt (2'3'-cGAMP[1][2][3]-2Na) is the standard reagent due
to its superior solubility in aqueous buffers (up to 50 mg/mL) and physiological compatibility.

Mechanism of Action

Understanding the pathway is critical for designing downstream assays. The cGAMP ligand
bridges the sensing of DNA (by cGAS) to the execution of immune signaling (via STING).[4][5]

[6]
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Figure 1: The cGAS-STING signaling cascade.[6][7] 2'3'-cGAMP acts as the critical bridge
between DNA sensing and immune activation.[4]

Chemical Specifications & Stability Profile
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Before preparation, verify the specific batch properties. The molecular weight varies based on
the hydration state and salt form.

Property Specification Notes

Distinct from bacterial 3'3'-

Chemical Name 2'3'-cGAMP disodium salt
cGAMP.[2]
Value for anhydrous disodium
i salt. Always check the vial
Molecular Weight ~718.38 g/mol -
label for batch-specific MW
(often higher due to hydration).
Solubility (Water) ~50 mg/mL Highly soluble.

Slightly lower due to common
Solubility (PBS) ~20 mg/mL ion effect, but sufficient for
working stocks.

Stability (Lyophilized) 1-2 Years at -20°C Hygroscopic; keep desiccated.

Susceptible to hydrolysis and
Stability (Solution) 1 Month at -20°C enzymatic degradation
(ENPP1).

Protocol: Master Stock Solution Preparation

Critical Control Point: Endotoxin Contamination STING agonists are potent immune activators.
[6] Contamination with endotoxin (LPS) will cause false positives in immunological assays.

» Requirement: Use only Endotoxin-Free Water (LAL Reagent Water, <0.005 EU/mL) for all
reconstitution steps.

e Requirement: Work in a laminar flow hood to maintain sterility.
Reconstitution Workflow

Lyophilized Powder Equilibrate to RT Add Endotoxin-Free Vortex Gently 0.22 pm Filter Aliquot into e
(20°C) P (15 mins) > Water (Complete Dissolution) (PES or PVDF) > bCR Tubes SIS
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Figure 2: Step-by-step workflow for preparing sterile, stable cGAMP master stocks.

Step-by-Step Procedure

o Equilibration: Remove the vial of cGAMP disodium from -20°C storage. Keep the cap tightly
sealed and allow it to warm to room temperature (approx. 15-20 minutes).

o Why? Opening a cold vial causes condensation of atmospheric moisture, which degrades
the remaining hygroscopic powder.

o Centrifugation: Briefly centrifuge the vial (2,000 x g for 10 seconds) to ensure all powder is at
the bottom.

e Solvent Calculation: Determine the volume of Endotoxin-Free Water required for your target
concentration (typically 1 mg/mL or 5 mM).

o Note: Do not use PBS for the Master Stock if you plan to freeze it at high concentrations
(>10 mg/mL), as phosphate salts can precipitate during freezing and cause pH shifts.
Water is safer for long-term frozen storage.

Quick Reference Table (Based on MW ~718.4 g/mol ):

Amount of Powder Target Conc. Volume of Water to Add
500 pg 1 mg/mL 500 pL

500 pg 5mM ~139 uL

1mg 1 mg/mL 1000 pL

1mg 10 mM ~139 L

o Dissolution: Add the calculated volume of water. Vortex gently for 15-30 seconds. The
solution should be clear and colorless.

« Sterilization: Pass the solution through a 0.22 pum syringe filter (PES or PVDF membrane)
into a sterile microcentrifuge tube.
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o Tip: Pre-wet the filter with a small volume of water to minimize drug loss if working with
very small volumes (<200 pL).

» Aliquoting: Dispense into single-use aliquots (e.g., 20 pL or 50 pL) in sterile PCR tubes or
screw-cap vials.

o Why? cGAMP is sensitive to freeze-thaw cycles. Never refreeze a thawed aliquot.

o Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C
(preferred) or -20°C.

Usage & Working Solutions
In Vitro (Cell Culture)

o Dilution: Thaw a Master Stock aliquot on ice. Dilute immediately into culture media or PBS.

o Transfection: cGAMP is a charged dinucleotide and does not cross cell membranes
efficiently on its own.

o Direct Addition: High concentrations (10—100 uM) are required if adding directly to media
(uptake via SLC19A1 transporter).

o Digitonin Permeabilization: Use digitonin buffers to deliver cGAMP directly to the cytosol
for robust STING activation at lower doses (10—100 nM).

o Liposomal Transfection: Commercial transfection reagents (e.g., Lipofectamine) can
encapsulate cGAMP for cytosolic delivery.

In Vivo (Animal Models)
o Vehicle: Dilute the Master Stock (water-based) into PBS (Phosphate Buffered Saline) to

achieve physiological pH and osmolarity immediately prior to injection.

 Stability Warning: cGAMP is rapidly degraded by the ecto-enzyme ENPP1 present in serum
and tissue fluids.

o Implication: Intratumoral (IT) injection is preferred over systemic (IV) injection for non-
encapsulated cGAMP.
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o Dose: Typical mouse doses range from 5-20 ug per dose (intratumoral).

o Control: Always include a vehicle control (PBS + Endotoxin-free water) to rule out injection-

site trauma effects.

Troubleshooting & Quality Contro

Observation

Probable Cause

Corrective Action

Precipitation upon thawing

Salt concentration too high or

"salting out" in PBS.

Warm to 37°C for 5 mins and
vortex. If persistent, prepare

new stock in pure water.

Low Activity (In Vitro)

Poor cytosolic delivery.

cGAMP cannot cross the
membrane easily.[4] Use
digitonin permeabilization or a

transfection reagent.

High Background (Control)

Endotoxin contamination.

Discard stock. Use LAL-grade
water and certified sterile

plasticware.

Degradation

Multiple freeze-thaw cycles.[8]

Use single-use aliquots. Do

not store at 4°C for >24 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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